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Compound of Interest

Compound Name:
Bis(o-cresyl) p-Cresyl Phosphate-

d7

Cat. No.: B15599793 Get Quote

For immediate reference, this document outlines the essential safety and logistical procedures

for the proper disposal of Bis(o-cresyl) p-Cresyl Phosphate-d7. This substance is intended

for laboratory, research, analytical, and scientific use only and is not meant for human

consumption or therapeutic use.[1]

Bis(o-cresyl) p-Cresyl Phosphate-d7, an isomer of Tricresyl Phosphate (TCP), is a

compound that requires careful handling and disposal due to its potential health and

environmental hazards. It is suspected of damaging fertility or the unborn child and is very toxic

to aquatic life with long-lasting effects.[2] The following procedures are designed to ensure the

safe management of this chemical waste.

Physical and Chemical Properties
A summary of the key quantitative data for the non-deuterated analogue, Tricresyl Phosphate,

is provided below for reference.
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Property Value

Physical State Liquid[3][4]

Appearance Slightly pale yellow to Yellow, Clear[3][4]

Boiling Point 410°C[3]

Flash Point 225°C[3]

Vapor Pressure 0.2 x 10⁻² Pa / 25°C[3]

Relative Density 1.18[3]

Water Solubility Insoluble[3]

n-octanol/water partition coefficient 6.3[3]

Autoignition Temperature 385°C[3]

Pre-Disposal and Handling Protocols
Proper handling is critical to minimize exposure and environmental release. Always handle this

compound in a well-ventilated area.[3]

Personal Protective Equipment (PPE):

Gloves: Wear suitable protective gloves.

Clothing: Use protective clothing to prevent skin contact.

Eye/Face Protection: Wear eye and face protection.[2]

Respiratory Protection: If vapor or mist is generated, use a respirator with components

tested and approved under appropriate government standards.[2][3]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[3]

Prevent the generation of vapor or mist.[3]
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Wash hands and face thoroughly after handling.[3]

Keep the container tightly closed and store it in a cool, dark, and well-ventilated place.[3]

Store locked up and away from incompatible materials such as strong oxidizing agents.[2][3]

[4]

Step-by-Step Disposal Procedure
The disposal of Bis(o-cresyl) p-Cresyl Phosphate-d7 must be conducted in accordance with

local, state, and federal regulations. The primary method of disposal is through an approved

waste disposal plant.[2]

Step 1: Waste Identification and Segregation

Identify the waste as "Bis(o-cresyl) p-Cresyl Phosphate-d7".

Segregate it from other laboratory waste streams to avoid cross-contamination.

Keep it in its original or a compatible, properly labeled container. The label should clearly

indicate the contents and associated hazards.

Step 2: Spill Management In the event of a spill, follow these procedures:

Minor Spills:

Remove all ignition sources.

Ensure adequate ventilation.

Wear appropriate PPE.

Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[5]

Collect the absorbed material and place it in a suitable, closed container for disposal.[5]

Clean the affected area thoroughly.

Major Spills:
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Evacuate the area and move upwind.[5]

Alert emergency responders, providing them with the location and nature of the hazard.[5]

Prevent the spill from entering drains or water courses.[4]

Step 3: Final Disposal

Package the waste container securely to prevent leaks or spills during transport.

Arrange for collection by a licensed hazardous waste disposal company.

Provide the disposal company with the Safety Data Sheet (SDS) for Bis(o-cresyl) p-Cresyl
Phosphate-d7.

Dispose of the contents and container at an approved waste disposal plant.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Bis(o-cresyl) p-
Cresyl Phosphate-d7.
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Disposal Workflow for Bis(o-cresyl) p-Cresyl Phosphate-d7

Start: Waste Generation

Step 1: Identify & Segregate Waste
(Properly Label Container)

Spill Occurs?

Minor Spill:
Absorb with Inert Material,

Contain for Disposal

Yes (Minor)

Major Spill:
Evacuate & Alert

Emergency Responders

Yes (Major)

Step 2: Secure Storage
(Cool, Dark, Ventilated,

Locked Up)

No

Step 3: Arrange for Licensed
Hazardous Waste Collection

Step 4: Dispose at an
Approved Waste Disposal Plant

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for Bis(o-cresyl) p-Cresyl Phosphate-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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